Cas no 61854-02-2 ([1,1':3',1''-Terphenyl]-2'-carbonitrile)

• Product Name: [1,1':3',1''-Terphenyl]-2'-carbonitrile
• CAS No: 61854-02-2
• MF: C₁₉H₁₃N
• MW: 255.313224554062
• CID: 464631
• PubChem ID: 12340411
• Update Time: 2025-04-19

[1,1':3',1''-Terphenyl]-2'-carbonitrile Chemical and Physical Properties

Names and Identifiers

• [1,1':3',1''-Terphenyl]-2'-carbonitrile
• 2,6-diphenylbenzonitrile
• SCHEMBL12679716
• 61854-02-2
• [1~1~,2~1~:2~3~,3~1~-Terphenyl]-2~2~-carbonitrile
• DTXSID80491891

• Inchi： 1S/C19H13N/c20-14-19-17(15-8-3-1-4-9-15)12-7-13-18(19)16-10-5-2-6-11-16/h1-13H
• InChI Key： WKXLBFKDEKNHSS-UHFFFAOYSA-N
• SMILES： N#CC1C(=CC=CC=1C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 255.10489
• Monoisotopic Mass: 255.104799419g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 23.8Ų

Experimental Properties

• PSA: 23.79